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Introduction

BI-0115 is a potent and selective small molecule inhibitor of the Lectin-like oxidized low-density
lipoprotein receptor-1 (LOX-1).[1][2][3] By binding to LOX-1, BI-0115 stabilizes an inactive
tetrameric state of the receptor, which effectively blocks the cellular uptake of oxidized low-
density lipoprotein (oxLDL).[4][5] The uptake of oxLDL by LOX-1 is a critical step in the
pathogenesis of various cardiovascular diseases, including atherosclerosis, by promoting
endothelial dysfunction and inflammation.[6][7][8] The inhibition of the LOX-1 signaling pathway
by BI-0115 presents a valuable tool for in vitro studies aimed at understanding the roles of
LOX-1 in cellular processes and for preclinical drug development.[9][10]

This document provides detailed application notes and protocols for the preparation, storage,
and handling of BI-0115 stock solutions to ensure experimental consistency and reproducibility.
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Property Value Reference
Molecular Weight 287.75 g/mol [3]
Molecular Formula C15H14CIN30O [3]
Appearance Solid powder [3]
B Soluble in DMSO. Moderate
Solubility N [O][11]
solubility at pH 7.
Purity >98% [3]

Mechanism of Action

Selective inhibitor of Lectin-like
ox-LDL receptor-1 (LOX-1).[1]
[2][3]

IC50 (LOX-1 cellular uptake

5.4 uM [1][2]
assay)
Kd (Surface Plasmon

4.3 uM [7]
Resonance)
Kd (Isothermal Titration

6.99 uM [7]

Calorimetry)

Experimental Protocols
Materials

BI-0115 solid powder (purity >98%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance
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Protocol for Preparing a 10 mM BI-0115 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of BI-0115 in DMSO, a

commonly used concentration for in vitro experiments.

Acclimatization: Before opening, allow the vial of BI-0115 solid powder to equilibrate to room
temperature for at least 30 minutes to prevent condensation.

Weighing: Accurately weigh the desired amount of BI-0115 powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 2.8775 mg of BI-0115 (Molecular Weight = 287.75 g/mol ).

Dissolution: Add the weighed BI-0115 powder to a sterile microcentrifuge tube. Add the
calculated volume of anhydrous DMSO. For 2.8775 mg of BI-0115, add 1 mL of DMSO to
achieve a 10 mM concentration.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the solid is
completely dissolved. Visually inspect the solution to ensure there are no undissolved
particles. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in
dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

Storage: Store the aliquots in tightly sealed vials. For long-term storage (up to 6 months),
store at -80°C.[1] For short-term storage (up to 1 month), store at -20°C.[1] The solid
compound can be stored at -20°C for long-term storage (months to years) or at 0-4°C for
short-term storage (days to weeks).[11]

Preparation of Working Solutions

For cell-based assays, dilute the 10 mM stock solution in the appropriate cell culture medium
to the desired final concentration immediately before use.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is non-
toxic to the cells (typically < 0.1%).
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e For in vivo experiments, it is recommended to prepare fresh working solutions on the day of
use.[1]

Mandatory Visualizations
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Inhibition
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Caption: Mechanism of BI-0115 action on the LOX-1 signaling pathway.

Experimental Workflow for BI-0115 Stock Solution
Preparation
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Caption: Workflow for preparing a BI-0115 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15614244?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bi-0115.html
https://www.researchgate.net/figure/Positive-feedback-loop-involving-the-oxLDL-LOX-1-signaling-pathway-and-LOX-1-modulators_fig2_232812797
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4142049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4142049/
https://www.researchgate.net/publication/342072192_A_small-molecule_inhibitor_of_lectin-like_oxidized_LDL_receptor-1_acts_by_stabilizing_an_inactive_receptor_tetramer_state
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315421
https://pubmed.ncbi.nlm.nih.gov/16473764/
https://pubmed.ncbi.nlm.nih.gov/16473764/
https://portlandpress.com/biochemj/article/409/2/349/43480/The-lectin-like-oxidized-low-density-lipoprotein
https://www.opnme.com/sites/default/files/opnMe_M2O_profile_BI-0115.pdf?token=x17z5h3t
https://www.opnme.com/molecules/lox-1-bi-0115
https://www.medkoo.com/products/39068
https://www.benchchem.com/product/b15614244#preparing-bi-0115-stock-solution
https://www.benchchem.com/product/b15614244#preparing-bi-0115-stock-solution
https://www.benchchem.com/product/b15614244#preparing-bi-0115-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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